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Compound of Interest

Compound Name: 3-Methoxybutan-1-ol

Cat. No.: B165606

An Objective Comparison for Scientific Applications: 3-Methoxybutan-1-ol vs. 3-Methoxy-3-
methyl-1-butanol

For researchers, scientists, and professionals in drug development, the selection of appropriate
solvents and chemical intermediates is paramount to ensuring experimental success,
scalability, and safety. This guide provides a detailed comparison of 3-Methoxybutan-1-ol (3-
MB) and 3-Methoxy-3-methyl-1-butanol (MMB), two ether alcohols with distinct properties and
applications.

Overview and Structural Differences

Both compounds are ether alcohols, possessing both a hydroxyl (-OH) and a methoxy (-OCHs)
group, which imparts solubility in both aqueous and organic media. However, their structural
differences are key to their varying properties. 3-Methoxybutan-1-ol is a secondary ether,
while 3-Methoxy-3-methyl-1-butanol is a tertiary ether. This structural distinction influences their
chemical stability, reactivity, and physical properties.

o 3-Methoxybutan-1-ol (3-MB): A primary alcohol with a methoxy group on the third carbon.
Its chemical formula is CsH1202.[1][2]

e 3-Methoxy-3-methyl-1-butanol (MMB): A primary alcohol with both a methoxy and a methyl
group on the third carbon, creating a tertiary ether linkage. Its chemical formula is CeH1402.

[3]
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Physicochemical Properties

The addition of a methyl group and an extra carbon in MMB results in a higher molecular

weight, which directly impacts its physical properties such as boiling point and density. MMB is

noted for its low volatility and is completely miscible with water.[4]

3-Methoxybutan-1-ol (3-

3-Methoxy-3-methyl-1-

Property MB) butanol (MMB)

CAS Number 2517-43-3[5][6] 56539-66-3[7]

Molecular Formula CsH1202[1][2] CeH1402[3]

Molecular Weight 104.15 g/mol [2][8] 118.17 g/mol

Appearance Colorless, clear liquid[1][5] Clear, colorless liquid[3]
Boiling Point 161 °C[8] 173-175 °C[9]

Melting Point -85 °C[5][8] < -50 °C[3][10]

Density 0.921-0.928 g/mL[5][8] 0.926 g/mL at 20 °C[9]

Flash Point 46 - 47 °C (116 - 117 °F)[5][8] 68 - 71 °C (154 - 160 °F)[3][4]

[11]

[9]

Water Solubility

Soluble[1][8][12]

Infinitely soluble / Miscible[3][4]

Refractive Index

n20/D 1.415 - 1.417[5][8]

n20/D 1.428[9]

Vapor Pressure

0.738 mmHg at 25 °C[1]

0.5 - 0.66 hPa at 25 °C[3]

Applications and Performance

While both compounds serve as solvents, their performance characteristics make them suitable

for different applications.

3-Methoxybutan-1-ol (3-MB) is recognized as a high-boiling lacquer solvent and a coupling

agent for brake fluids.[8][13] Its utility extends to being an intermediate for plasticizers and

herbicides and a film-forming additive in PVA emulsions.[8][13] It is effective in improving the

brushability and flow of nitrocellulose lacquers and alkyd paints.[13][14]
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3-Methoxy-3-methyl-1-butanol (MMB) is a versatile and greener solvent alternative.[9] It is
widely used as a solvent for paints, inks, and fragrances.[15] In the pharmaceutical industry,
MMB is valuable for drug formulation, where it can improve the solubility and bioavailability of
active ingredients.[16] Its low toxicity and mild odor also make it suitable for personal care and
cosmetic products as a skin-conditioning agent.[16] Furthermore, MMB serves as a chemical
intermediate for synthesizing detergents for industrial use.[17]

Synthesis and Manufacturing Overview

Understanding the synthesis pathways is crucial for assessing potential impurities and
scalability.

Synthesis of 3-Methoxybutan-1-ol: A common method involves the reaction of crotonaldehyde
with methanol in an alkaline solution to produce 3-methoxybutyraldehyde.[18] This intermediate
is then neutralized and hydrogenated in the presence of a catalyst to yield 3-methoxybutan-1-
ol.[18]
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Figure 1: Synthesis of 3-Methoxybutan-1-ol

Step 1: Methoxylation

Crotonaldehyde Methanol

Alkaline Solution

Step 2: Hydrogenation

3-Methoxybutyraldehyde Hydrogen (H2)
Catalyst (e.g., Cu, Ni)

3-Methoxybutan-1-ol

Figure 2: Synthesis of 3-Methoxy-3-methyl-1-butanol

Acid Catalyst (H+)

3-Methyl-3-buten-1-ol

Methanol

Nucleophilic Attack

3-Methoxy-3-methyl-1-butanol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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